Cas no 930116-83-9 (5-(2-(Methylthio)phenyl)-5-oxovaleric acid)

• Product Name: 5-(2-(Methylthio)phenyl)-5-oxovaleric acid
• CAS No: 930116-83-9
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 872239
• PubChem ID: 24727173
• Update Time: 2025-04-19

5-(2-(Methylthio)phenyl)-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-(Methylthio)phenyl)-5-oxovaleric acid
• 5-(2-methylsulfanylphenyl)-5-oxopentanoic acid
• AKOS016022640
• 5-(2-(Methylthio)phenyl)-5-oxovalericacid
• 5-[2-(Methylsulfanyl)phenyl]-5-oxopentanoic acid
• DTXSID70645487
• 930116-83-9
• MFCD09801790

• MDL： MFCD09801790
• Inchi： 1S/C12H14O3S/c1-16-11-7-3-2-5-9(11)10(13)6-4-8-12(14)15/h2-3,5,7H,4,6,8H2,1H3,(H,14,15)
• InChI Key： VKIQIMWABFPHRI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 238.06636548g/mol
• Monoisotopic Mass: 238.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 434.6°C at 760 mmHg
• Flash Point: 216.6°C
• Refractive Index: 1.577